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Compound of Interest

Compound Name: 4-Methylbenzenethiol

Cat. No.: B089573

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
4-Methylbenzenethiol (p-Toluenethiol). Adherence to these procedures is essential for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Methylbenzenethiol is a hazardous chemical that requires stringent safety measures to
prevent exposure. It is classified as a combustible solid and is harmful if swallowed, in contact
with skin, or inhaled.[1][2] It can cause serious eye and skin irritation.[2][3] Therefore, the use
of appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

e Hand Protection: Wear appropriate protective gloves, such as butyl rubber or nitrile rubber, to
prevent skin contact.[5] Always inspect gloves before use and change them immediately if
they become contaminated.
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o Skin and Body Protection: Wear a chemically resistant lab coat, apron, or coveralls to
prevent skin exposure.[4][5] Safety shoes with steel toes are also recommended.[5]

» Respiratory Protection: In case of insufficient ventilation or potential for inhalation, use a
NIOSH-approved respirator with organic vapor cartridges. A dust mask of type N95 (US) is
also recommended.[6][7][8]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Methylbenzenethiol:

Property Value

Molecular Formula C7HsS

Molecular Weight 124.20 g/mol

CAS Number 106-45-6

Melting Point 41-43 °C (lit.)[8][9][10]

Boiling Point 195 °C (lit.)[8][9][10][11]

Flash Point 68 °C (154.4 °F) - closed cup[7][8]
Vapor Pressure 10 mmHg (at 71 °C)[8][9]

Vapor Density 6.2 (vs ain)[8][9]

Water Hazard Class (WGK) 3[3]

Operational Plan: Safe Handling and Storage

Engineering Controls:

o Always handle 4-Methylbenzenethiol in a well-ventilated area.

» Use a certified chemical fume hood for all procedures that may generate dust or vapors.
Safe Handling Procedures:

o Before starting any work, ensure all necessary PPE is correctly worn.
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Avoid the formation of dust and aerosols.[4]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[12]

Avoid contact with skin, eyes, and clothing.[4]

Keep away from open flames, hot surfaces, and sources of ignition.[2]

Wash hands thoroughly after handling.[3]
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

o Keep away from oxidizing agents.

Emergency Procedures

In Case of Exposure:

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Seek immediate medical attention.[3][12]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
soap and water. If skin irritation occurs, get medical advice/attention.[3][12]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[3][12]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[3][12]

Spill and Leak Management:
o Evacuate the area and remove all sources of ignition.[5][13]
o Ventilate the area of the leak or spill.

o Wear appropriate PPE.
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o For small spills, absorb with an inert material (e.g., sand, earth) and place in a suitable

container for disposal.
o For large spills, dike the area to contain the spill and collect the material for disposal.

e Do not let the product enter drains.[4]

Disposal Plan

Waste materials are hazardous and must be disposed of in accordance with all local, regional,
and national regulations. Contact a licensed professional waste disposal service to dispose of
this material. Do not empty into drains or release into the environment.[4]

Workflow for Safe Handling of 4-Methylbenzenethiol
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Workflow for Safe Handling of 4-Methylbenzenethiol
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Caption: This diagram outlines the key steps and decision points for the safe handling of 4-
Methylbenzenethiol in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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